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Compound of Interest

Compound Name: 4-iodo-1,3-dimethyl-1H-pyrazole

CAS No.: 6647-97-8

Cat. No.: B1313950

Get Quote

A Versatile Synthetic Intermediate for Modern Drug Discovery

Introduction: The Strategic Value of the Pyrazole
Scaffold
The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged

scaffold" due to its ability to serve as a core structure in a multitude of biologically active

compounds.[1][2] Its unique electronic properties and metabolic stability have led to its

incorporation into numerous FDA-approved drugs, including treatments for cancer,

inflammatory diseases, and viral infections.[2][3] Functionalized pyrazoles are not only integral

to pharmaceuticals but also find applications in agrochemicals and materials science.[3][4]

4-Iodo-1,3-dimethyl-1H-pyrazole emerges as a particularly valuable synthetic intermediate.

The presence of the iodine atom at the C4 position provides a highly reactive handle for

transition-metal-catalyzed cross-coupling reactions.[1] The carbon-iodine bond is susceptible to

oxidative addition to low-valent metal catalysts (e.g., Palladium(0)), making it an ideal

electrophilic partner for a wide range of transformations.[5] This guide provides detailed

protocols and scientific rationale for the synthesis and application of 4-iodo-1,3-dimethyl-1H-
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pyrazole, designed for researchers and professionals in organic synthesis and drug

development.

Physicochemical & Spectroscopic Profile
Proper characterization is a prerequisite for any synthetic application. Below is a summary of

key identifiers for 4-iodo-1,3-dimethyl-1H-pyrazole.

Property Value Source

CAS Number 6647-97-8 [1]

Molecular Formula C₅H₇IN₂ Bench Calculation

Molecular Weight 222.03 g/mol [1]

Appearance
Expected to be a white to off-

white solid
General knowledge

InChI Key
LBTIQTFUCOVWKY-

UHFFFAOYSA-N
[1]

Spectroscopic Signatures: Based on analogous structures, the following spectroscopic

characteristics can be anticipated:

¹H NMR: Two sharp singlets for the N-methyl and C-methyl protons, and a singlet for the C5-

proton of the pyrazole ring.[6]

¹³C NMR: Resonances corresponding to the two methyl carbons, the three pyrazole ring

carbons (with the C4-I carbon being significantly shifted), and the C5 carbon.[6]

IR Spectroscopy: Characteristic peaks for C-H and C-N stretching within the heterocyclic

ring.[6]

Synthesis of 4-Iodo-1,3-dimethyl-1H-pyrazole
The most direct route to the title compound is the electrophilic iodination of the 1,3-dimethyl-

1H-pyrazole precursor. The C4 position of the pyrazole ring is electron-rich and thus most

susceptible to electrophilic attack.
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Reaction Setup

Reaction Execution

Work-up & Isolation

Purification

1,3-Dimethyl-1H-pyrazole
in Acetonitrile

Add Iodine (I₂) &
Ceric Ammonium Nitrate (CAN)

Reflux Overnight

Monitor by TLC

Remove Solvent
in vacuo

Dissolve in DCM

Wash with aq. Na₂S₂O₃

Wash with Water

Dry (Na₂SO₄) & Filter

Concentrate in vacuo

Flash Column Chromatography
(Silica Gel)

4-Iodo-1,3-dimethyl-1H-pyrazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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